Cas no 548459-70-7 (Pregna-5,17(20)-dien-3-ol, (3a,8a,9b,10a,13a,14b,17Z)-)

• Product Name: Pregna-5,17(20)-dien-3-ol, (3a,8a,9b,10a,13a,14b,17Z)-
• CAS No: 548459-70-7
• MF: C₂₁H₃₂O
• MW: 300.478186607361
• CID: 4032302
• Update Time: 2025-03-25

Pregna-5,17(20)-dien-3-ol, (3a,8a,9b,10a,13a,14b,17Z)- Chemical and Physical Properties

Names and Identifiers

• Pregna-5,17(20)-dien-3-ol, (3a,8a,9b,10a,13a,14b,17Z)-
• Pregna-5,17(20)-dien-3-ol, (3α,8α,9β,10α,13α,14β,17Z)- (9CI)

• Inchi： 1S/C21H32O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h4-5,16-19,22H,6-13H2,1-3H3/b14-4-/t16-,17-,18-,19-,20+,21-/m1/s1
• InChI Key： PCCYSJPJAOIFIV-BBLHYNOTSA-N
• SMILES： [C@H]1(O)CC2[C@@](C)(CC1)[C@@]1([H])[C@@]([H])([C@]3([H])[C@](CC1)(C)/C(=C\C)/CC3)CC=2

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Melting Point: 124-126 °C
• Boiling Point: 414.1±45.0 °C(Predicted)
• pka: 15.02±0.60(Predicted)